Cas no 898784-43-5 (2-(4-Cyanophenyl)-4'-iodoacetophenone)

2-(4-Cyanophenyl)-4'-iodoacetophenone is a versatile organic compound featuring both cyano and iodo functional groups, making it a valuable intermediate in synthetic chemistry. Its distinct structure enables applications in cross-coupling reactions, particularly in palladium-catalyzed processes such as Suzuki or Heck couplings, where the iodo substituent enhances reactivity. The electron-withdrawing cyano group further contributes to its utility in constructing complex aromatic systems or pharmaceutical precursors. This compound’s high purity and well-defined reactivity profile ensure consistent performance in research and industrial settings. Its stability under standard conditions and compatibility with diverse reaction conditions make it a reliable choice for advanced organic synthesis.
2-(4-Cyanophenyl)-4'-iodoacetophenone structure
898784-43-5 structure
Product Name:2-(4-Cyanophenyl)-4'-iodoacetophenone
CAS No:898784-43-5
MF:C15H10INO
MW:347.150475978851
CID:868108
PubChem ID:24723931
Update Time:2025-10-19

2-(4-Cyanophenyl)-4'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

    • 2-(4-cyanophenyl)-4'-iodoacetophenone
    • 4-[2-(4-iodophenyl)-2-oxoethyl]benzonitrile
    • DTXSID70642330
    • 898784-43-5
    • AKOS016019502
    • MFCD02260746
    • 2-(4-Cyanophenyl)-4'-iodoacetophenone
    • MDL: MFCD02260746
    • Inchi: 1S/C15H10INO/c16-14-7-5-13(6-8-14)15(18)9-11-1-3-12(10-17)4-2-11/h1-8H,9H2
    • InChI Key: FCMOEXPCHJZSIG-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)C(CC1C=CC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 346.98100
  • Monoisotopic Mass: 346.98071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 3.58828

2-(4-Cyanophenyl)-4'-iodoacetophenone Pricemore >>

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